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Compound of Interest

Compound Name: 2-Octanethiol

Cat. No.: B1583070

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers offering high-purity
2-Octanethiol (CAS No. 3001-66-9), a critical intermediate in pharmaceutical synthesis and
various research applications. This document outlines supplier specifications, key applications
in drug development, and detailed experimental protocols.

High-Purity 2-Octanethiol: Supplier Landscape

A variety of chemical suppliers offer 2-Octanethiol at purities suitable for research and
development. While specific impurity profiles are typically detailed in batch-specific Certificates
of Analysis (CoA), the following table summarizes publicly available information on the purity
grades offered by major suppliers. Researchers are advised to contact suppliers directly to
obtain detailed CoAs and inquire about suitability for their specific applications.

Supplier Stated Purity Analysis Method
TCIl America >96.0% Gas Chromatography (GC)[1]
Thermo Fisher Scientific >96.0% Gas Chromatography (GC)[2]

Information available upon

MilliporeSigma (Aldrich
P gma ( ) request[3][4]
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Note: The purity of chemical reagents can vary between batches. It is crucial to obtain a batch-
specific Certificate of Analysis for any material intended for use in sensitive applications.

Applications of High-Purity 2-Octanethiol in Drug
Development

High-purity 2-Octanethiol is a versatile building block in medicinal chemistry and drug
development, primarily utilized for the synthesis of more complex molecules. Its thiol group
provides a reactive handle for various chemical transformations.

Synthesis of Thioether Derivatives

One of the most significant applications of 2-Octanethiol is in the synthesis of thioethers. The
thioether moiety is a common structural motif in a wide range of pharmaceuticals. The
synthesis generally involves the reaction of a thiolate, generated from the thiol, with an
electrophile such as an alkyl halide.[5][6] More sustainable methods, such as the direct
reaction of thiols with alcohols, are also being developed.[7][8]
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Functionalization of Nanoparticles for Drug Delivery
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The thiol group of 2-Octanethiol can readily form a strong bond with the surface of gold and
other metallic nanoparticles. This property is exploited to create self-assembled monolayers
(SAMSs) that can encapsulate or be conjugated to therapeutic agents.[9] Such functionalized
nanoparticles are being investigated for targeted drug delivery, where the nanoparticle carrier
can improve the solubility, stability, and pharmacokinetic profile of the drug.
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Modulation of Cellular Redox Signaling

Thiols play a crucial role in maintaining the redox balance within cells. Exogenous thiols can
influence cellular signaling pathways that are regulated by oxidative stress.[10][11] While direct
studies on 2-Octanethiol in this context are limited, the general principle involves the
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interaction of thiols with reactive oxygen species (ROS) and the modulation of redox-sensitive
transcription factors like NF-kB.[11] This can have implications for inflammatory diseases and
other conditions where oxidative stress is a contributing factor.

Increased Reactive
Oxygen Species (ROS)

ROS Scavenging

Inhibition of
NF-kB Activation

NF-kB Activation
@ammatory G;@

Click to download full resolution via product page

7/

Experimental Protocols
General Protocol for the Synthesis of Thioethers from
Thiols and Alcohols

This protocol is adapted from a general method for the metal-free dehydrative thioetherification.

8]
Materials:
e Alcohol (1, 2 mmol)

e Thiol (e.g., 2-Octanethiol) (2, 1 mmol)
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e Triflic acid (HOTf) (1 mol%)

e Nitromethane (CHsNO2)

o Potassium carbonate (K2COs)

o Diethyl ether

o Water

e 10 mL vial with a magnetic stirring bar
Procedure:

e To a 10 mL vial equipped with a magnetic stirring bar, add the alcohol (2 mmol), thiol (1
mmol), and nitromethane.

e Add triflic acid (1 mol%) to the reaction mixture.
« Stir the reaction mixture at 80 °C for 2 hours.

 After the reaction is complete, add potassium carbonate (0.01 mmol) to neutralize the triflic
acid.

o Evaporate the solvent under reduced pressure.
o Separate the crude product via extraction with diethyl ether and water.
e The pure thioether product can be identified by *H NMR, 3C NMR, IR, and MS spectrometry.

Note: Reaction conditions, including temperature, time, and catalyst loading, may need to be
optimized for specific substrates.

Conclusion

High-purity 2-Octanethiol is a readily available and versatile chemical intermediate with
significant applications in drug discovery and development. Its utility in the synthesis of
thioether-containing molecules, the functionalization of nanopatrticles, and the potential
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modulation of cellular redox pathways makes it a valuable tool for researchers. When sourcing
this material, it is imperative to obtain detailed purity information from the supplier to ensure the
reliability and reproducibility of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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